molecular formula C13H18ClNO2 B14859401 2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride

Cat. No.: B14859401
M. Wt: 255.74 g/mol
InChI Key: GUOHBZUSSUXDSM-UHFFFAOYSA-N
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Description

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride is a chemical compound that features a pyrrolidine ring substituted with a 4-methoxy-3-methylbenzoyl group.

Preparation Methods

The synthesis of 2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride typically involves the reaction of 4-methoxy-3-methylbenzoic acid with pyrrolidine under specific conditions. The reaction is often catalyzed by a coupling agent such as PyBOP (benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) to facilitate the formation of the amide bond . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as adjusting temperature, solvent, and reaction time.

Chemical Reactions Analysis

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride can undergo various chemical reactions, including:

Scientific Research Applications

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other similar compounds.

Properties

Molecular Formula

C13H18ClNO2

Molecular Weight

255.74 g/mol

IUPAC Name

(4-methoxy-3-methylphenyl)-pyrrolidin-2-ylmethanone;hydrochloride

InChI

InChI=1S/C13H17NO2.ClH/c1-9-8-10(5-6-12(9)16-2)13(15)11-4-3-7-14-11;/h5-6,8,11,14H,3-4,7H2,1-2H3;1H

InChI Key

GUOHBZUSSUXDSM-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)C2CCCN2)OC.Cl

Origin of Product

United States

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